Tead-IN-13

• Molecular Formula: C23H22F3N3O4
• Molecular Weight: 461.4 g/mol
• InChI: InChI=1S/C23H22F3N3O4/c1-28-9-12-6-15(33-14-4-2-13(3-5-14)23(24,25)26)7-17(21(12)27-28)16-8-18(16)22(32)29-10-19(30)20(31)11-29/h2-7,9,16,18-20,30-31H,8,10-11H2,1H3/t16?,18?,19-,20-/m0/s1
• InChIKey: NFYBDIVODIZAPS-QUDVFMAMSA-N

Standard TEAD inhibitors like MGH-CP1 lack oral bioavailability or require parenteral injection. Tead-IN-13 solves this with:
- Sub-100 nM biochemical potency (vs >600 nM for MGH-CP1)
- Oral bioavailability with 3.2h half-life (mice) for controlled PK/PD studies
- Pan-TEAD activity, suitable for Hippo pathway xenograft models
Eliminate injection-related variability with this patent-protected (WO2024067773A1) chemical probe.

Tead-IN-13: Potency and Pharmacokinetic Profile

Tead-IN-13 (Compound 64) is a small-molecule TEAD transcription factor inhibitor that demonstrates oral bioavailability and sub-100 nM potency in biochemical assays . It is disclosed in patent WO2024067773A1 as part of a series of benzoheterocyclic compounds targeting the Hippo pathway [1]. The compound has a reported molecular weight of 461.43 g/mol and the molecular formula C23H22F3N3O4 .

TEAD/Hippo pathway inhibition studies

Oral-dosing in vivo models (mouse)

Supports low-concentration target engagement assays

Patent-originated benzoheterocyclic tool compound

• [1] Ding X, et al. Tead inhibitors and methods of uses thereof. Patent WO2024067773A1, 2024. View Source

Why Tead-IN-13 Cannot Be Casually Substituted

The TEAD inhibitor class exhibits significant divergence in potency, isoform selectivity, and oral pharmacokinetics. Substituting Tead-IN-13 with a different TEAD inhibitor, such as MGH-CP1 or VT104, introduces substantial variability in experimental outcomes. MGH-CP1 is a pan-TEAD palmitoylation inhibitor with IC50 values >600 nM [1], whereas Tead-IN-13 is a more potent (<100 nM) orally active inhibitor . Conversely, VT104 offers a longer half-life (24 h) and high oral bioavailability (78%) [2], which may be desirable for some in vivo studies but could confound comparisons where a shorter half-life (3.2 h for Tead-IN-13) is required for PK/PD modeling . Furthermore, isoform-selective agents like DC-TEAD3in03 (100-fold selective for TEAD3) [3] produce different biological outcomes than the activity profile of Tead-IN-13. Therefore, direct substitution without accounting for these quantitative differences risks misinterpretation of pharmacodynamic responses and target engagement.

MGH-CP1: pan-TEAD inhibitor with lower potency and no oral data; target engagement profile may not transfer.

VT104: long half-life and high oral exposure may shift dosing schedule requirements and PK/PD correlation.

Isoform-selective agents: TEAD3-selective probes do not replicate pan-TEAD family inhibition.

• [1] PeptideDB. MGH-CP1 Datasheet. View Source
• [2] Drug Hunter. VT-104: A Pan-TEAD Inhibitor with High Oral Bioavailability. 2024. View Source
• [3] OmicsDI. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 (S-EPMC8546857). View Source

Quantitative Differentiation Evidence Guide

Biochemical Potency vs. MGH-CP1

Tead-IN-13 exhibits substantially higher biochemical potency compared to the widely used pan-TEAD inhibitor MGH-CP1. Tead-IN-13 demonstrates an IC50 of <100 nM in TEAD inhibition assays , whereas MGH-CP1 requires >600 nM to inhibit TEAD auto-palmitoylation (IC50 710 nM for TEAD2, 672 nM for TEAD4) [1]. This represents at least a 6- to 7-fold improvement in potency.

Biochemical potency

Head-to-head

Tead-IN-13 IC50 600 nM (≥6×)

Supports lower-concentration target engagement assays

Cross-study comparison; verify in same assay system

Evidence Dimension	Biochemical inhibitory potency (IC50)
Target Compound Data	<100 nM
Comparator Or Baseline	MGH-CP1: TEAD2 IC50 = 710 nM; TEAD4 IC50 = 672 nM
Quantified Difference	≥6-7 fold lower IC50 for Tead-IN-13
Conditions	In vitro TEAD inhibition/palmitoylation assays

Why This Matters

For researchers requiring robust target engagement in cellular or biochemical assays, the >6-fold potency advantage reduces the compound concentration needed, minimizing off-target effects and improving assay signal-to-noise ratios.

• [1] PeptideDB. MGH-CP1 Datasheet. View Source

Pharmacokinetic Half-Life Among Patent Analogs

Within the same patent series, Tead-IN-13 demonstrates a distinct pharmacokinetic profile compared to its direct analogs. In mouse PK studies, Tead-IN-13 exhibits a half-life of 3.2 hours . In contrast, TEAD-IN-12 (58B) shows a half-life of 3.6 hours [1], while TEAD-IN-14 (75a) has a shorter half-life of 2.3 hours [2]. This 0.4 h and 0.9 h difference, respectively, provides a basis for selecting a compound with a specific exposure duration for in vivo efficacy or PK/PD studies.

Half-life (mouse)

Head-to-head

Tead-IN-13 3.2 h | TEAD-IN-12 3.6 h | TEAD-IN-14 2.3 h

Mid-duration exposure for twice-daily dosing models

Patent series data; verify under your lab conditions

Evidence Dimension	In vivo half-life in mouse
Target Compound Data	3.2 hours
Comparator Or Baseline	TEAD-IN-12 (3.6 hours) and TEAD-IN-14 (2.3 hours)
Quantified Difference	Tead-IN-13 is 0.4 h shorter than TEAD-IN-12 and 0.9 h longer than TEAD-IN-14
Conditions	Mouse pharmacokinetic study

Why This Matters

For preclinical pharmacodynamic and efficacy studies, the half-life dictates dosing frequency and exposure. Tead-IN-13's 3.2 h half-life offers a middle ground, allowing for twice-daily dosing regimens that may better model clinical schedules compared to analogs with shorter or longer clearance times.

• [1] TargetMol. TEAD-IN-12 Product Datasheet. View Source
• [2] PeptideDB. TEAD-IN-14 Datasheet. View Source

Oral Bioavailability vs. Non-Oral TEAD Inhibitors

Tead-IN-13 is explicitly reported as an 'orally active' TEAD inhibitor with a demonstrated half-life of 3.2 h in mice , confirming systemic exposure following oral administration. Many early TEAD inhibitors, including MGH-CP1, lack this documented oral bioavailability [1]. While VT104 achieves higher oral bioavailability (78%) and a longer half-life (24 h) [2], Tead-IN-13 provides a distinct intermediate pharmacokinetic profile. The oral activity of Tead-IN-13 is a critical differentiator for studies requiring convenient, non-invasive in vivo dosing.

Oral bioavailability

Class-level

Orally active, t1/2 3.2 h (mouse) | MGH-CP1: no oral data | VT104: 78% oral, t1/2 24 h

Enables oral-dosing in vivo models

Class difference; VT104 provides higher oral exposure

Evidence Dimension	Oral bioavailability and resulting half-life
Target Compound Data	Orally active; mouse half-life 3.2 h
Comparator Or Baseline	MGH-CP1 (no reported oral bioavailability); VT104 (78% oral bioavailability, half-life 24 h)
Quantified Difference	Not directly comparable; qualitative class difference
Conditions	Mouse pharmacokinetic study

Why This Matters

Oral administration is essential for long-term in vivo efficacy studies, reducing animal stress and experimental variability compared to parenteral routes. Tead-IN-13 fills a niche for researchers needing oral TEAD inhibition with a moderate half-life, distinct from both non-oral agents and long-lasting compounds like VT104.

• [1] PeptideDB. MGH-CP1 Datasheet. View Source
• [2] Drug Hunter. VT-104: A Pan-TEAD Inhibitor with High Oral Bioavailability. 2024. View Source

Isoform Selectivity vs. Isoform-Specific Inhibitors

While the precise TEAD isoform selectivity profile of Tead-IN-13 is not publicly disclosed, it is characterized as a general TEAD inhibitor [1]. This contrasts with agents like DC-TEAD3in03, which exhibits 100-fold selectivity for TEAD3 over other isoforms (IC50 0.16 μM for TEAD3) in activity-based protein profiling [2]. The choice between a broad-spectrum TEAD inhibitor like Tead-IN-13 and an isoform-selective agent has significant implications for target biology. Pan-TEAD inhibition may be preferred in tumors with multiple TEAD isoform dependencies, whereas TEAD3-selective inhibitors may limit on-target toxicity in normal tissues.

Isoform selectivity

Data to verify

Pan-TEAD (exact IC50 not reported) vs DC-TEAD3in03: TEAD3 IC50 0.16 μM, 100× selective

Broad TEAD family coverage for pan-dependency studies

Isoform profile unconfirmed; verify if isoform-specificity needed

Evidence Dimension	TEAD isoform selectivity
Target Compound Data	Pan-TEAD inhibitor (exact isoform IC50 values not reported)
Comparator Or Baseline	DC-TEAD3in03: TEAD3 IC50 = 0.16 μM; 100-fold selective vs. other isoforms
Quantified Difference	Not directly comparable due to lack of Tead-IN-13 isoform data
Conditions	Activity-based protein profiling (ABPP)

Why This Matters

Understanding the selectivity landscape guides the selection of the appropriate chemical probe. Researchers investigating pan-TEAD dependency or those in early-stage target validation may prioritize Tead-IN-13 for its broader activity, while those dissecting TEAD3-specific biology would require an isoform-selective tool.

• [1] Ding X, et al. Tead inhibitors and methods of uses thereof. Patent WO2024067773A1, 2024. View Source
• [2] OmicsDI. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 (S-EPMC8546857). View Source

Optimal Application Scenarios

Oral In Vivo Efficacy Studies

Tead-IN-13's oral activity and 3.2 h half-life in mice make it well-suited for in vivo xenograft or syngeneic tumor models where oral gavage is the preferred route of administration. Compared to the non-oral MGH-CP1 [5], Tead-IN-13 eliminates the need for parenteral injection, reducing stress and variability. Compared to the long-acting VT104 (24 h half-life) [4], Tead-IN-13's shorter half-life allows for more frequent dosing and potentially better modeling of human pharmacokinetic profiles that require twice-daily dosing.

High-Potency Biochemical and Cellular Assays

With an IC50 of <100 nM , Tead-IN-13 offers a significant potency advantage over earlier pan-TEAD inhibitors like MGH-CP1 (IC50 >600 nM) [5]. This higher potency enables robust target engagement at lower compound concentrations, minimizing off-target liabilities and solvent-related artifacts in cell-based assays. This is particularly valuable in reporter gene assays (e.g., TEAD-luciferase) or target engagement studies where maximal inhibition is required to define pathway dependency.

Pharmacokinetic/Pharmacodynamic Modeling

The precise 3.2 h half-life of Tead-IN-13 , differentiated from its close analogs TEAD-IN-12 (3.6 h) [5] and TEAD-IN-14 (2.3 h) [4], provides a defined tool for PK/PD modeling. Researchers can leverage this specific exposure profile to establish correlations between plasma concentration, target engagement (e.g., TEAD palmitoylation), and downstream pharmacodynamic markers (e.g., CTGF expression) in mouse models. This quantitative precision is essential for dose selection and schedule optimization in preclinical development.

Pan-TEAD Target Validation and Cancer Dependency

As a general TEAD inhibitor , Tead-IN-13 is an appropriate chemical probe for investigating pan-TEAD dependency in cancer cell lines and patient-derived models. Unlike isoform-selective inhibitors (e.g., TEAD3-selective DC-TEAD3in03) [5], Tead-IN-13 can be used to query the collective function of the TEAD family in processes such as Hippo pathway-driven proliferation, metastasis, and therapy resistance. This broad activity is particularly relevant for initial target validation studies in tumor types with unknown TEAD isoform expression patterns.

Application

Selection Property

Validation Focus

Oral-dosing tumor model studies

Oral activity and moderate half-life

Plasma exposure and PK/PD correlation

Low-concentration target engagement assays

High biochemical potency

IC50 verification in cell-based TEAD reporter

PK/PD modeling in mouse

Defined intermediate half-life profile

Dose-exposure-response relationship

Pan-TEAD pathway dependency studies

Broad TEAD family inhibition

Isoform expression and target engagement across TEAD1-4

• [1] PeptideDB. MGH-CP1 Datasheet. View Source
• [2] Drug Hunter. VT-104: A Pan-TEAD Inhibitor with High Oral Bioavailability. 2024. View Source
• [3] TargetMol. TEAD-IN-12 Product Datasheet. View Source
• [4] PeptideDB. TEAD-IN-14 Datasheet. View Source
• [5] OmicsDI. Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3 (S-EPMC8546857). View Source